methyl 3-(4-(N,N-dibutylsulfamoyl)benzamido)benzo[b]thiophene-2-carboxylate

• IUPAC Name: methyl 3-[[4-(dibutylsulfamoyl)benzoyl]amino]-1-benzothiophene-2-carboxylate
• InChI: InChI=1S/C25H30N2O5S2/c1-4-6-16-27(17-7-5-2)34(30,31)19-14-12-18(13-15-19)24(28)26-22-20-10-8-9-11-21(20)33-23(22)25(29)32-3/h8-15H,4-7,16-17H2,1-3H3,(H,26,28)
• InChI Key: GYOJXLYRMIXVNA-UHFFFAOYSA-N
• Canonical SMILES: CCCCN(CCCC)S(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=C(SC3=CC=CC=C32)C(=O)OC
• Molecular Formula: C25H30N2O5S2
• Molecular Weight: 502.6 g/mol
• CAS No.: 683768-12-9

Description

Methyl 3-(4-(N,N-dibutylsulfamoyl)benzamido)benzo[b]thiophene-2-carboxylate, also known as DBT-ST, is a chemical compound that has gained significant attention in scientific research. This compound has been synthesized using various methods and has shown promising results in various fields of research.

Scientific Research Applications

Structure-Activity Relationships

• Studies have explored the structure-activity relationships of compounds similar to methyl 3-(4-(N,N-dibutylsulfamoyl)benzamido)benzo[b]thiophene-2-carboxylate, particularly in the context of designing selective endothelin receptor-A antagonists. Modifications to the aryl group have shown to enhance potency, with specific substitutions at the para position being particularly effective (C. Wu et al., 1997).

Synthesis and Characterization

• The synthesis and characterization of structurally novel compounds, including those containing the benzo[b]thiophene moiety, have been documented. These efforts are aimed at developing selective inhibitors for various enzymes, such as urokinase-type plasminogen activator, demonstrating the potential for therapeutic applications (A. Bridges et al., 1993).

Enzyme Inhibition

• Compounds with the thiophene-2-carboxamide moiety have been investigated for their potential as cholinesterase inhibitors and antioxidants. These studies have led to the identification of compounds with significant inhibitory activity against butyrylcholinesterase and acetylcholinesterase enzymes, highlighting their potential in treating diseases associated with cholinesterase dysfunction (Naghmana Kausar et al., 2021).

Chemical Stability and Reactions

• Research into the stability and reactivity of compounds containing the benzo[b]thiophene core has led to insights into their chemical properties, including how thioether side chains can enhance stability, fluorescence, and metal uptake in metal-organic frameworks. This indicates the utility of such compounds in materials science and engineering (Jun He et al., 2011).